Cas no 1455719-65-9 (4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 1455719-65-9
• MF: C₁₁H₁₀ClNO₄
• MW: 255.654402256012
• CID: 6154165
• PubChem ID: 60675269
• Update Time: 2025-06-13

4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• AKOS009039199
• 1455719-65-9
• 4-chloro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-13221887

• Inchi： 1S/C11H10ClNO4/c1-2-5-17-11(16)13-9-6-7(12)3-4-8(9)10(14)15/h2-4,6H,1,5H2,(H,13,16)(H,14,15)
• InChI Key： GGJOANXBSWFZHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 255.0298355g/mol
• Monoisotopic Mass: 255.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

4-Chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic Acid: A Comprehensive Overview

4-Chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1455719-65-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-chloro-2-(allyloxycarbonylamino)benzoic acid, is characterized by its unique structural features, which include a chlorinated benzene ring, an amide functional group, and an allyl ether moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The synthesis of 4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid involves a series of well-defined chemical reactions. One common approach is the reaction of 4-chloro-2-amino benzoic acid with allyl chloroformate, followed by deprotection and further functionalization if needed. This synthetic route allows for the precise control of the compound's structure, enabling researchers to tailor its properties for specific applications. The versatility of this synthesis method has been highlighted in recent studies, where it has been used to create derivatives with enhanced biological activities.

In terms of its physical and chemical properties, 4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is a white crystalline solid with a melting point of approximately 135°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various experimental conditions. The compound's stability under different pH conditions and its resistance to degradation are crucial factors that contribute to its reliability in both laboratory and industrial settings.

The biological activity of 4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been extensively studied in recent years. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity as an inhibitor of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and hypertension. This property makes it a valuable lead compound for the development of new therapeutic agents targeting these diseases.

Furthermore, 4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been investigated for its anti-inflammatory and anti-cancer properties. Studies have demonstrated that it can modulate the activity of key signaling pathways involved in inflammation and cancer progression. For example, it has been shown to inhibit the nuclear factor-kappa B (NF-κB) pathway, which plays a central role in the regulation of inflammatory responses and cell survival. These findings suggest that the compound could be a potential candidate for the development of new anti-inflammatory and anti-cancer drugs.

In addition to its therapeutic potential, 4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has also been explored for its use as a building block in the synthesis of more complex molecules. Its reactive functional groups provide multiple points for further chemical modification, allowing researchers to create a wide range of derivatives with diverse biological activities. This versatility makes it an attractive starting material for combinatorial chemistry approaches, where large libraries of compounds can be rapidly generated and screened for desired properties.

The safety profile of 4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is another important aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 4-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1455719-65-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it a valuable tool for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, highlighting its importance in the field of drug discovery.